Cas no 35225-01-5 (1H-1,2,3-Triazole, 4-(3-chlorophenyl)-)

• Product Name: 1H-1,2,3-Triazole, 4-(3-chlorophenyl)-
• CAS No: 35225-01-5
• MF: C₈H₆ClN₃
• MW: 179.606339931488
• MDL: MFCD00220464
• CID: 1468653
• PubChem ID: 6409664
• Update Time: 2025-05-24

1H-1,2,3-Triazole, 4-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-(3-chlorophenyl)-
• 5-(3-chlorophenyl)-1H-1,2,3-Triazole
• 4-(3-chlorophenyl)-1h-1,2,3-triazole
• BDBM50391358
• DTXSID501291495
• BS-51751
• 35225-01-5
• SCHEMBL1336095
• 4-(3-chlorophenyl)-2H-triazole
• MFCD25962623
• Z3247601083
• EN300-7835023
• DA-38704
• 1H-1,2,3-Triazole,5-(3-chlorophenyl)-
• CHEMBL2147989
• CS-0162987
• SY297750
• DB-379654
• A50800
• 4-(3-CHLOROPHENYL)-2H-1,2,3-TRIAZOLE
• 55751-15-0
• AM20210046

• MDL： MFCD00220464
• Inchi： 1S/C8H6ClN3/c9-7-3-1-2-6(4-7)8-5-10-12-11-8/h1-5H,(H,10,11,12)
• InChI Key： VLAULFMSWJFSFA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=NNN=1

Computed Properties

• Exact Mass: 179.02518
• Monoisotopic Mass: 179.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 41.57

Additional information on 1H-1,2,3-Triazole, 4-(3-chlorophenyl)-

Comprehensive Overview of 1H-1,2,3-Triazole, 4-(3-chlorophenyl)- (CAS No. 35225-01-5)

1H-1,2,3-Triazole, 4-(3-chlorophenyl)- (CAS No. 35225-01-5) is a heterocyclic compound featuring a triazole ring substituted with a 3-chlorophenyl group. This structure is pivotal in medicinal chemistry and material science due to its unique electronic properties and versatility in forming hydrogen bonds. Researchers and industries are increasingly exploring its applications in pharmaceutical intermediates, agrochemicals, and functional materials, aligning with the growing demand for sustainable and high-performance compounds.

The compound’s triazole core is known for its stability and ability to participate in click chemistry reactions, making it a hotspot for drug discovery and bioconjugation. Recent studies highlight its role in designing anticancer agents and antimicrobial coatings, addressing global health challenges like antibiotic resistance. Its chlorophenyl moiety further enhances lipophilicity, improving bioavailability—a key consideration in modern pharmacokinetic optimization.

In material science, 1H-1,2,3-Triazole, 4-(3-chlorophenyl)- serves as a building block for organic semiconductors and corrosion inhibitors. Its electron-rich nature supports applications in OLEDs and solar cells, resonating with the push for renewable energy solutions. Environmental concerns have also spurred interest in its biodegradable derivatives, particularly in green chemistry initiatives.

Synthetic routes to this compound often involve cycloaddition reactions, with copper-catalyzed methods (CuAAC) being a popular choice due to their efficiency. Analytical techniques like HPLC and NMR ensure purity, critical for compliance with REACH and other regulatory standards. Safety data sheets emphasize proper handling to mitigate workplace exposure, though it is not classified as hazardous under current guidelines.

Market trends indicate rising demand for custom synthesis of such specialized compounds, driven by R&D investments in precision medicine and smart materials. FAQs around CAS No. 35225-01-5 often focus on its supplier availability, scalability, and patent status, reflecting commercial interest. For researchers, optimizing solvent systems and catalytic conditions remains a key challenge to enhance yield and sustainability.

In summary, 1H-1,2,3-Triazole, 4-(3-chlorophenyl)- exemplifies the intersection of innovation and practicality. Its multifaceted applications—from life sciences to advanced materials—underscore its relevance in addressing contemporary scientific and industrial needs. Future directions may explore its nanotechnology integrations and catalytic roles in emerging synthetic methodologies.